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Compound of Interest

Compound Name:
4-Amino-2,3-

difluorobenzotrifluoride

Cat. No.: B055052 Get Quote

Technical Guide: 4-Amino-2,3-
difluorobenzotrifluoride
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides essential information on the chemical properties of 4-Amino-2,3-
difluorobenzotrifluoride, a fluorinated aromatic amine of interest in medicinal chemistry and

material science.

Core Compound Data
The fundamental molecular properties of 4-Amino-2,3-difluorobenzotrifluoride are

summarized below. This data is critical for stoichiometric calculations, analytical

characterization, and computational modeling.
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Property Value Source

Chemical Name
4-Amino-2,3-

difluorobenzotrifluoride
-

IUPAC Name
2,3-difluoro-4-

(trifluoromethyl)aniline
[1]

Molecular Formula C₇H₄F₅N [1]

Molecular Weight 197.10 g/mol [1]

Monoisotopic Mass 197.02638994 Da [1]

CAS Number 123950-46-9 [1]

Logical Relationship of Compound Identifiers
The following diagram illustrates the direct relationship between the common name of the

compound and its fundamental molecular identifiers.
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Experimental Protocols
Detailed, publicly available experimental protocols for the specific synthesis of 4-Amino-2,3-
difluorobenzotrifluoride are not readily found in the surveyed literature. However, a general

synthetic strategy can be inferred from established methods for producing structurally similar

fluorinated anilines.

A plausible synthetic route would involve the nucleophilic aromatic substitution of a fluorine

atom on a corresponding trifluoromethylated benzene precursor with an amino group source.

For instance, the synthesis of 4-amino-3-fluorobenzotrifluoride is achieved by reacting 3,4-

difluorobenzotrifluoride with anhydrous ammonia under pressure and heat. This process

involves charging an autoclave with the difluorobenzotrifluoride precursor and ammonia,

followed by heating to facilitate the substitution reaction. The desired product is then isolated

and purified from the reaction mixture, often using techniques like distillation or

chromatography.

This generalized approach, common in the synthesis of fluoro-substituted anilines, suggests a

potential pathway for the synthesis of 4-Amino-2,3-difluorobenzotrifluoride, likely starting

from 2,3,4-trifluorobenzotrifluoride. Researchers aiming to synthesize this compound would

need to develop and optimize specific reaction conditions, such as temperature, pressure,

solvent, and reaction time, based on this general methodology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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